2-Amino-3-(1-methoxy-piperidin-4-yl)-propionitrile

• Molecular Formula: C9H17N3O
• Molecular Weight: 183.25 g/mol
• IUPAC Name: 2-amino-3-(1-methoxypiperidin-4-yl)propanenitrile
• InChI: InChI=1S/C9H17N3O/c1-13-12-4-2-8(3-5-12)6-9(11)7-10/h8-9H,2-6,11H2,1H3
• InChI Key: DLNHPIZNGIKUBV-UHFFFAOYSA-N
• Canonical SMILES: CON1CCC(CC1)CC(C#N)N

Description

2-Amino-3-(1-methoxy-piperidin-4-yl)-propionitrile is a useful research compound. Its molecular formula is C9H17N3O and its molecular weight is 183.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(1-Methoxy-piperidin-4-yl)-acetaldehyde (1.7 g, 10.8 mmol) was added dropwise to a mixture of KCN (910 mg, 14 mmol) and NH4Cl (795 mg, 15 mmol) in 10 ml of 33% aqueous ammonia and 10 ml of water at room temperature. After stirring at room temperature for 30 minutes, the reaction mixture was diluted with 20 ml of water and extracted with CH2Cl2 three times. The combined organic layers were dried over sodium sulfate, filtered and concentrated under vacuum. The crude product was purified by column chromatography on silica gel. Yield: 1.0 g of 2-amino-3-(1-methoxy-piperidin-4-yl)-propionitrile as an oil.